Cas no 117976-91-7 (Desmethyl rabeprazole thioether)
117976-91-7 structure
Product Name:Desmethyl rabeprazole thioether
CAS No:117976-91-7
MF:C17H19N3O2S
MW:329.416662454605
CID:63326
PubChem ID:15166260
Update Time:2025-04-18
Desmethyl rabeprazole thioether Chemical and Physical Properties
Names and Identifiers
-
- Desmethyl rabeprazole thioether
- 2-[[[4-(3-Hydroxypropoxy)-3-methyl-2-pyridyl]methyl]thio]-1H-benzimidazole
- 3-[[2-[(1H-Benzimidazol-2-ylthio)methyl]-3-methyl-4-pyridinyl]oxy]-1-propanol
- 3-[2-(1H-benzimidazol-2-ylsulfanylmethyl)-3-methylpyridin-4-yl]oxypropan-1-ol
- 1-Propanol,3-[[2-[(1H-benzimidazol-2-ylthio)methyl]-3-methyl-4-pyridinyl]oxy]
- 2-[{4-(3-hydroxypropoxy)-3-methylpyridin-2-yl}methylthio]-1H-benzimidazole
- 2-[{4-(3-hydroxypropoxy)-3-methylpyridine-2-yl}methylthio]-1H-benzimidazole
- Demethyl-Rabeprazole Thioether
- RaBeprazole Impurity 7
- 1-Propanol,3-[[2-[(1H-benzimidazol-2-ylthio)methyl]-3-methyl-4-pyridinyl]oxy]-
- WKTPBAPTLLDMKZ-UHFFFAOYSA-N
- 3-[(2-{[(1H-Benzimidazol-2-yl)sulfanyl]methyl}-3-methylpyridin-4-yl)oxy]propan-1-ol
- SCHEMBL600640
- DTXSID30569438
- 60DBG5I1US
- FT-0742598
- 3-((2-(((1H-Benzo[d]imidazol-2-yl)thio)methyl)-3-methylpyridin-4-yl)oxy)propan-1-ol
- 3-((2-(((1H-benzo[d]imidazol-2-yl)thio)methyl)-3-methylpyridin-4-yl)oxy)propan-1-ol? (Rabeprazole Impurity
- 1-Propanol, 3-[[2-[(1H-benzimidazol-2-ylthio)methyl]-3-methyl-4-pyridinyl]oxy]-
- NS00116671
- UNII-60DBG5I1US
- 3-((2-((1H-benzo[d]imidazol-2-yl)thio)-3-methylpyridin-4-yl)oxy)propan-1-ol
- Q27263215
- 1-Propanol, 3-((2-((1H-benzimidazol-2-ylthio)methyl)-3-methyl-4-pyridinyl)oxy)-
- CS-0166558
- 117976-91-7
- F93953
- 2-[{4-(3-Hydroxypropoxy)-3-Methylpyridine-2-Yl}-Methylthio]-1H-Benzimidazole
- AKOS015842452
- AC-22628
- Desmethyl rabeprazolethioether
- RABEPRAZOLE_met020
-
- Inchi: 1S/C17H19N3O2S/c1-12-15(18-8-7-16(12)22-10-4-9-21)11-23-17-19-13-5-2-3-6-14(13)20-17/h2-3,5-8,21H,4,9-11H2,1H3,(H,19,20)
- InChI Key: WKTPBAPTLLDMKZ-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2N1)CC1C(C)=C(C=CN=1)OCCCO
Computed Properties
- Exact Mass: 329.12000
- Monoisotopic Mass: 329.11979803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 96.3Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 572.5°C at 760 mmHg
- Flash Point: 300.1°C
- Refractive Index: 1.673
- PSA: 96.33000
- LogP: 3.31980
Desmethyl rabeprazole thioether Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
117976-91-7 (Desmethyl rabeprazole thioether) Related Products
- 73590-85-9(Omeprazole sulfide)
- 117976-89-3(Rabeprazole)
- 103877-02-7(5-O-Desmethyl Omeprazole Sulfide)
- 117976-94-0(1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-)
- 1359829-71-2(4-Acetyloxy Omeprazole Sulfide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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